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Compound of Interest

Compound Name: 3,5-Difluorophenol

Cat. No.: B1294556

Application Notes and Protocols: 3,5-
Difluorophenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe laboratory storage,
handling, and use of 3,5-Difluorophenol. The information is intended to supplement, not
replace, institutional safety protocols and standard operating procedures.

Chemical and Physical Properties

3,5-Difluorophenol is a halogenated aromatic organic compound with the chemical formula
CeHaF20.[1] It typically appears as a white to off-white or beige crystalline solid at room
temperature.[2][3] The presence of two fluorine atoms on the phenol ring enhances its
electronegativity and alters its reactivity compared to non-fluorinated phenols.[1][4]

Table 1: Physical and Chemical Properties of 3,5-Difluorophenol
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Property Value References
Molecular Formula CeH4aF20 [4]
Molecular Weight 130.09 g/mol [4]
CAS Number 2713-34-0 [4]

White to light yellow to light
Appearance [4][5]
orange powder to crystal

Melting Point 50.0-56.0 °C [6]

Boiling Point 68 °C at 15 mmHg [417

N Sparingly soluble in water.
Solubility ] [819]
Soluble in ethanol.

Flash Point 71 °C (159.8 °F) - closed cup [9]

Safety and Hazard Information

3,5-Difluorophenol is considered a hazardous substance and requires careful handling to
minimize exposure. It is classified as a flammable solid and is harmful if swallowed, in contact
with skin, or inhaled.[9][10] It can cause severe skin burns, eye damage, and respiratory
irritation.[10]

Table 2: GHS Hazard Classifications for 3,5-Difluorophenol
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Hazard Class Hazard Category Hazard Statement
Flammable solids Category 2 H228: Flammable solid
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute toxicity, Dermal Category 4 ]
skin

) S H314: Causes severe skin

Skin corrosion/irritation Category 1B

burns and eye damage

Serious eye damage/eye

H318: Causes serious eye

o Category 1

irritation damage

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity - Category 3, Respiratory H335: May cause respiratory
single exposure system irritation

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 3,5-

Difluorophenol.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber), a

Skin Protection

lab coat, and closed-toe shoes.

A NIOSH/MSHA-approved respirator is

Respiratory Protection necessary if working outside a fume hood or if

dust is generated.

Storage and Handling Protocols
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Proper storage and handling procedures are crucial to ensure the safety of laboratory
personnel and the integrity of the compound.

4.1 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[10]

Ground and bond containers and receiving equipment to prevent electrostatic discharge.[10]
4.2 Handling

o Handle only in a well-ventilated area, preferably within a chemical fume hood.[7]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[10]

e Avoid contact with skin, eyes, and clothing.[7]

» Use non-sparking tools and explosion-proof equipment.[7]

e Do not eat, drink, or smoke when using this product.[7]

e Wash hands and any exposed skin thoroughly after handling.[10]

First Aid Measures

In the event of exposure, immediate medical attention is required.

Table 4: First Aid Procedures for 3,5-Difluorophenol Exposure
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Exposure Route First Aid Measures

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If
Inhalation breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Immediately remove all contaminated clothing.
) Rinse skin with plenty of water/shower for at
Skin Contact . . . .
least 15 minutes. Seek immediate medical

attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Spill and Disposal Procedures

6.1 Spill Response

Evacuate the area and eliminate all ignition sources.

Wear appropriate PPE as outlined in Section 3.0.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, closed container for disposal.

For large spills, dike the area to prevent spreading.

Do not let the chemical enter drains.

6.2 Waste Disposal
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Dispose of contents and container in accordance with local, regional, and national regulations.
This material and its container must be disposed of as hazardous waste.

Application Notes and Experimental Protocols

3,5-Difluorophenol is a versatile intermediate in the synthesis of pharmaceuticals,
agrochemicals, and materials.[4][11] Its unique electronic properties make it a valuable building
block for creating complex molecules with enhanced biological activity and material properties.
[12]

7.1 Application: Intermediate in Pharmaceutical Synthesis

3,5-Difluorophenol serves as a key starting material in the synthesis of various
pharmaceutical compounds, including potential analgesics and anti-inflammatory agents.[13]
The fluorine atoms can improve the metabolic stability and bioavailability of drug candidates.
[13]

7.2 Experimental Protocol: Birch Reduction of 3,5-Difluorophenol

This protocol describes the reduction of the aromatic ring of 3,5-Difluorophenol to produce
3,5-difluoro-1,5-cyclohexadien-1-ol, a useful synthetic intermediate.[2]

Materials:

o 3,5-Difluorophenol

e Lithium metal

e tert-Butanol

e Anhydrous liqguid ammonia

e Anhydrous Tetrahydrofuran (THF)

o Saturated agueous solution of ammonium chloride

o Diethyl ether
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Anhydrous magnesium sulfate

Equipment:

Three-neck round-bottom flask

Dry ice condenser

Mechanical stirrer

Gas inlet

Low-temperature thermometer

Procedure:

Assemble and flame-dry the reaction apparatus under an inert gas (argon or nitrogen).

Cool the reaction flask to -78 °C using a dry ice/acetone bath and condense anhydrous liquid
ammonia into the flask.

To the stirred liquid ammonia, add anhydrous THF, followed by 3,5-difluorophenol and then
the dropwise addition of tert-butanol.

Carefully add small portions of lithium metal to the reaction mixture. The solution will turn a
deep blue color.

Maintain the temperature at -78 °C and stir vigorously. Monitor the reaction progress by thin-
layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of a saturated agqueous solution
of ammonium chloride until the blue color disappears.

Allow the ammonia to evaporate overnight under a stream of inert gas.
Add water and diethyl ether to the residue.

Separate the organic layer and extract the aqueous layer with diethyl ether.
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o Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the product.

Visualizations
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General Handling Workflow for 3,5-Difluorophenol
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y
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i

Transfer to Reaction Vessel

i

Add Solvent

After Reaction

Cleanup & Disposal

Decontaminate Glassware
and Surfaces

i

Dispose of Waste in
Designated Hazardous
Waste Container

'

Remove PPE Correctly
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Caption: General laboratory workflow for handling 3,5-Difluorophenol.
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Birch Reduction of 3,5-Difluorophenol

3,5-Difluorophenol

{1. Li, lig. NHs, THF, t-BuOH
2. NH4ClI (ag)}

:

3,5-Difluoro-1,5-cyclohexadien-1-ol

Click to download full resolution via product page

Caption: Reaction scheme for the Birch reduction of 3,5-Difluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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